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Compound of Interest

3-Bromo-5-chloro-2-
Compound Name:

hydrazinylpyridine
CAS No.: 1289113-27-4
Cat. No.: B2362134

Get Quote

Executive Summary: The Risk Profile

3-Bromo-5-chloro-2-hydrazinylpyridine is a high-value heterocyclic building block used
primarily in the synthesis of pyrazolopyridines and other bicyclic scaffolds for drug discovery. Its
utility, however, is counterbalanced by a dual-hazard profile: the acute reactivity of the
hydrazine moiety and the toxicological potency of halogenated heteroaromatics.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic
understanding of handling, storage, and emergency response. Treat this compound as a
potential mutagen, a severe skin sensitizer, and a thermal instability hazard.

Module 1: Physicochemical Identity & Structure

CAS Number: 1289113-27-4 Molecular Formula: CsHsBrCINs Molecular Weight: 222.47 g/mol
[1]
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Property

Specification

Operational Implication

Physical State

Solid (Powder/Crystalline)

Dust inhalation risk; requires

local exhaust ventilation (LEV).

Color

Off-white to pale yellow

Darkening indicates
oxidation/decomposition
(formation of azo/diazo

species).

Melting Point

>140°C (Decomposes)

CRITICAL: Do not heat near
melting point without blast
shielding; potential for rapid

gas evolution (

).

Solubility

DMSO, DMF, MeOH

Lipophilic nature facilitates skin
absorption; use chemically

resistant gloves.

Storage

-20°C, Inert Gas

Autocatalytic decomposition

occurs at RT in air.

Module 2: Hazard Architecture (The "Why")

Standard GHS classifications list "Irritant” and "Harmful," but for a research chemist, the

mechanistic hazards are more specific:

The Hydrazine Moiety ()

o Genotoxicity: Hydrazine derivatives are structural alerts for mutagenicity. They can alkylate

DNA or generate Reactive Oxygen Species (ROS) via metabolic activation.

o Sensitization: Capable of causing severe allergic contact dermatitis.[2] Once sensitized, a

researcher may react to trace levels of any hydrazine derivative.

« Instability: The N-N bond is weak. In the presence of oxidizers (even atmospheric
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over time) or transition metals (Fe, Cu), it can degrade to release Nitrogen gas (

), leading to pressure buildup in sealed vials.
Halogenated Pyridine Core[3][4]
e The 3-Bromo and 5-Chloro substituents increase the compound's lipophilicity (

), enhancing dermal penetration compared to non-halogenated analogs.

o Eye Damage: The basicity of the hydrazine combined with the electron-deficient ring creates
a corrosive potential for mucous membranes.

Module 3: Operational Control & Handling Protocols
A. Engineering Controls[3][5][6][7]

o Primary: Class Il Biological Safety Cabinet or Chemical Fume Hood with face velocity >100

fpm.

e Secondary: All weighing must occur within a hood or a powder containment enclosure. Never
weigh on an open bench.

B. Personal Protective Equipment (PPE) Matrix

e Eyes: Chemical Splash Goggles (ANSI Z87.1). Face shield required if working with >5¢g
quantities.

e Respiratory: If dust generation is uncontrolled, use a P100/N100 particulate respirator.
e Hands (The Critical Barrier):
o Standard: Double-gloving with Nitrile (minimum 5 mil outer, 4 mil inner).

o High Risk (Solutions/Spills): Silver Shield® (Laminate) or Butyl Rubber. Hydrazines can
permeate nitrile rapidly in solution.

C. Reaction Safety (The "Self-Validating" System)

When using this intermediate in synthesis (e.g., cyclization to pyrazoles):
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» Venting: Always ensure reaction vessels are vented to a scrubber or inert line.

evolution is a byproduct of many hydrazine transformations.

o Temperature: Ramp heating slowly. Avoid oil baths >150°C. Use heating blocks with external
temperature probes to prevent thermal runaway.

Module 4: Stability & Reactivity Logic

The following diagram illustrates the decomposition pathways and incompatibility logic for 3-
Bromo-5-chloro-2-hydrazinylpyridine.

Contact with Oxidizers 3-Bromo-5-chloro- Heat (>140°C) Trace Metals
(H202, HNO3, Bleach) 2-hydrazinylpyridine (Fe, Cu, Rust)

+ Oxidizer

Rapid Oxidation

+ Catalyst/Heat

Catalytic Decomposition

Exothermic Runaway Violent Gas Evolution
+ Toxic Gas (NOx, HCI, HBr) (N2 Release -> Overpressure)

Click to download full resolution via product page

Figure 1: Stability logic indicating critical incompatibility pathways leading to thermal runaway or
pressurization.

Module 5: Emergency Response & Decontamination
Spill Management Protocol

Do NOT use standard paper towels for large spills. Hydrazines can ignite cellulose upon drying
if concentrated.

 |solate: Evacuate the immediate area (10-meter radius).
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e PPE Up: Don Butyl gloves and respiratory protection.[2]
» Neutralization (The "Kill" Step):

o Option A (Preferred): Use a commercial hydrazine neutralizer (often based on alpha-keto
acids).

o Option B (Standard): Dilute 5% Calcium Hypochlorite (Bleach) solution.

» Warning: This reaction is exothermic and generates gas. Add bleach slowly to the spill,
not the reverse.

o Cleanup: Absorb with vermiculite or sand. Dispose of as hazardous chemical waste (P-listed
equivalent protocol recommended).

First Aid Decision Tree

1. Drench 15 mins
2. Discard Leather/Clothing
3. Apply PEG 400 (if avail)

Skin Contact

1. Irrigate 15 mins
2. Lift Eyelids
3. Ophthalmologist Consult

Eye Contact Seek Medical Attention

(Bring SDS)

Exposure Incident Identify Route

1. Fresh Air
2. Oxygen (if trained)
3. Monitor for Pulmonary Edema

Inhalation

Click to download full resolution via product page
Figure 2: Immediate response workflow for exposure incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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